Cas no 96489-08-6 (Ethyl 2-propanoylheptanoate)

• Product Name: Ethyl 2-propanoylheptanoate
• CAS No: 96489-08-6
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 2819912
• PubChem ID: 13323720
• Update Time: 2025-04-21

Ethyl 2-propanoylheptanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7700641
• ETHYL 2-PROPANOYLHEPTANOATE
• DTXSID40536873
• 96489-08-6
• Ethyl 2-propanoylheptanoate

• Inchi： 1S/C12H22O3/c1-4-7-8-9-10(11(13)5-2)12(14)15-6-3/h10H,4-9H2,1-3H3
• InChI Key： XIQZIDALNQSDTN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(CC)=O)CCCCC)=O

Computed Properties

• Exact Mass: 214.15689456Da
• Monoisotopic Mass: 214.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų